In situ encapsulation of pyridine-substituted tetraphenylethene cations in metal–organic framework for the detection of antibiotics in aqueous medium†
Journal of Materials Chemistry C Pub Date: 2019-06-08 DOI: 10.1039/C9TC02229E
Abstract
Antibiotics have become a pollutant in water due to their abuse, which poses a threat to the environment and human health. An urgent and meaningful task is to develop highly sensitive and selective sensors. Herein, a new and simple luminescent MOF [Zn8(C5H4N5)4(C14H8O4)6O(C50H44N4)0.5] (TMPyPE@bio-MOF-1) was synthesized by in situ encapsulation of cationic TPE-based guest TMPyPE into an anionic MOF. TMPyPE@bio-MOF-1 exhibits high stability and strong fluorescence in water, and can selectively and sensitively detect nitrofuran antibiotics in aqueous medium. At the same titration concentration, TMPyPE@bio-MOF-1 shows higher fluorescence quenching efficiencies of 96% for NFZ and 95.5% for NFT compared with other antibiotics, which can be detected by the naked eye. Due to the simplicity and sensitivity of analysis, the tetraphenylethene-based luminogen encapsulated LMOF material reported would have wide application potential in environmental pollution analysis.
Recommended Literature
- [1] Predicting and creating 7-connected Zn4O vertices for the construction of an exceptional metal–organic framework with nanoscale cages†
- [2] Development of direct gas injection system for atmospheric-pressure in-solution discharge plasma for plasma degradation and material syntheses†
- [3] Sonochemical synthesis of MOF-5†
- [4] Superior electrochemical properties of LiMn2O4 yolk–shell powders prepared by a simple spray pyrolysis process†
- [5] Back cover
- [6] The room temperature inflection of magnetism and anomalous thermoelectric power in lacunar compounds of La0.85−xBixK0.15MnO3
- [7] Iron-doped zirconium silicate. Part 1.—The location of iron
- [8] A facile in situ reduction route for preparation of spinel CoCr2O4 polycrystalline nanosheets and their magnetic properties
- [9] Topochemical synthesis of cobalt oxide nanowire arrays for high performance binderless lithium ion batteries
- [10] Graphene field-effect transistors as bioanalytical sensors: design, operation and performance†
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 14104-19-9
-
CAS no.: 197794-83-5
